Cas no 74744-28-8 (1-Undecen-3-yne)

1-Undecen-3-yne structure
1-Undecen-3-yne structure
Product Name:1-Undecen-3-yne
CAS No:74744-28-8
MF:C11H18
MW:150.260623455048
CID:557057
PubChem ID:556194
Update Time:2025-04-19

1-Undecen-3-yne Chemical and Physical Properties

Names and Identifiers

    • 1-Undecen-3-yne
    • 1-Hendecen-3-ine(3CI)
    • undec-1-en-3-yne
    • GRUGRJDWWGWGPL-UHFFFAOYSA-N
    • DTXSID50339433
    • 74744-28-8
    • Inchi: 1S/C11H18/c1-3-5-7-9-11-10-8-6-4-2/h3H,1,4,6,8-11H2,2H3
    • InChI Key: GRUGRJDWWGWGPL-UHFFFAOYSA-N
    • SMILES: C(CCC)CCCC#CC=C

Computed Properties

  • Exact Mass: 150.14094
  • Monoisotopic Mass: 150.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.7962
  • Boiling Point: 206.85°C (estimate)
  • Refractive Index: 1.4606
  • PSA: 0
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